Cas no 3151-42-6 (3-(octylcarbamoyl)propanoic acid)

• Product Name: 3-(octylcarbamoyl)propanoic acid
• CAS No: 3151-42-6
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD00476585
• CID: 916546
• PubChem ID: 2063455
• Update Time: 2025-04-19

3-(octylcarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(octylamino)-4-oxobutanoic acid
• N-Octyl-succinamic acid
• 3-(octylcarbamoyl)propanoic acid
• CHEMBRDG-BB 5105992
• SCHEMBL94472
• BIM-0004756.P001
• 3151-42-6
• CB07117
• SMSF0003269
• F2196-0115
• CBMicro_004800
• EN300-238396
• DTXSID50366269
• AKOS003242039

• MDL： MFCD00476585
• Inchi： 1S/C12H23NO3/c1-2-3-4-5-6-7-10-13-11(14)8-9-12(15)16/h2-10H2,1H3,(H,13,14)(H,15,16)
• InChI Key： IAKYFTBRFFARTK-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NCCCCCCCC

Computed Properties

• Exact Mass: 229.16800
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.009
• Boiling Point: 426.4°C at 760 mmHg
• Flash Point: 211.7°C
• Refractive Index: 1.465
• PSA: 66.40000
• LogP: 2.71880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines